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Compound of Interest

Compound Name:

1-(2-Bromo-4-

chlorophenyl)ethane-1-

sulfonamide

Cat. No.: B13237108

Get Quote

CAS 1698370-01-2 is engineered for modular synthesis. The molecule features three distinct

sites for functionalization:

C2-Bromide: Highly susceptible to oxidative addition by low-valent transition metals (e.g.,

Pd(0)), making it the primary site for cross-coupling.

C4-Chloride: Less reactive than the bromide, providing a secondary handle for late-stage

functionalization after the C2 position has been derivatized.

Ethane-1-Sulfonamide Moiety: A critical hydrogen-bond donor/acceptor complex. The

adjacent methyl group introduces a chiral center and steric bulk, which can influence the

conformation of the sulfonamide when binding to target proteins.

Table 1: Physicochemical Properties of CAS 1698370-01-2
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Property Value Scientific Implication

CAS Number 1698370-01-2

Unique identifier for

procurement and database

tracking.

Chemical Name

1-(2-Bromo-4-

chlorophenyl)ethane-1-

sulfonamide

Defines the exact

regiochemistry of the

halogens.

Molecular Formula C8H9BrClNO2S

Indicates a high heavy-atom

count suitable for fragment-

based design.

Molecular Weight 298.58 g/mol

Optimal MW for a building

block; allows downstream

additions while staying within

Lipinski's Rule of 5.

Isotopic Signature M, M+2, M+4 (approx. 3:4:1)
Crucial for LC-MS tracking

during synthetic workflows.

The Sulfonamide Pharmacophore in Drug Discovery
The sulfonamide group is one of the most privileged scaffolds in pharmacology, historically

foundational to antibacterial "sulfa drugs" and currently pivotal in modern therapeutics targeting

viral infections, oncology, and inflammatory pathways[1]. The sulfonamide moiety mimics the

transition state of peptide hydrolysis, making it an exceptional zinc-binding group (ZBG) in

metalloenzymes like Carbonic Anhydrases and Matrix Metalloproteinases.

By utilizing CAS 1698370-01-2, researchers can seamlessly integrate this pharmacophore into

novel chemical spaces. The ethane linker provides critical sp3 character, increasing the three-

dimensionality (Fsp3) of the resulting drug candidates, which is statistically correlated with

higher clinical success rates due to improved solubility and reduced off-target binding.
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Logical drug discovery workflow utilizing CAS 1698370-01-2 as a core scaffold.
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Orthogonal Reactivity & Synthetic Methodology
The true power of CAS 1698370-01-2 lies in its orthogonal reactivity. In palladium-catalyzed

cross-coupling reactions, the carbon-bromine (C-Br) bond is significantly weaker and more

reactive toward oxidative addition than the carbon-chlorine (C-Cl) bond[2]. This allows for

regioselective functionalization without the need for protecting groups.

For instance, a Suzuki-Miyaura coupling can be directed exclusively at the C2 position. Once

the C2 position is functionalized (e.g., with an aryl boronic acid), the C4-chloride can

subsequently be activated using more electron-rich ligands (e.g., XPhos or BrettPhos) and

higher temperatures for a second, distinct cross-coupling event[2],[3].
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Regioselective Palladium-Catalyzed Cross-Coupling Cycle of CAS 1698370-01-2.

Experimental Protocol: Self-Validating
Regioselective Suzuki-Miyaura Coupling
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To ensure scientific integrity and reproducibility, the following protocol is designed as a self-

validating system. It explains the causality behind each reagent choice and includes an In-

Process Control (IPC) to verify regioselectivity dynamically.

Objective: To selectively couple an aryl boronic acid at the C2-bromo position of CAS 1698370-

01-2 while preserving the C4-chloro and primary sulfonamide groups.

Reagents & Causality:

Catalyst: [Pd(dppf)Cl₂] (0.05 equiv). Causality: The large bite angle of the dppf ligand

accelerates the reductive elimination step, preventing catalyst resting-state bottlenecks

caused by the steric bulk of the ortho-substituted ethane-1-sulfonamide group.

Base: Aqueous K₂CO₃ (2.0 equiv). Causality: A mild inorganic base is required to form the

reactive boronate complex without causing hydrolysis or deprotonation of the primary

sulfonamide (pKa ~ 10).

Solvent: 1,4-Dioxane/Water (4:1 v/v). Causality: Provides a homogeneous biphasic system

that solubilizes both the organic substrate and the inorganic base[3].

Step-by-Step Methodology:

Preparation & Degassing: In an oven-dried Schlenk flask equipped with a magnetic stir bar,

add CAS 1698370-01-2 (1.0 equiv), the desired aryl boronic acid (1.1 equiv),

and[Pd(dppf)Cl₂] (0.05 equiv). Evacuate the flask and backfill with Argon (repeat 3x).

Expert Insight: Rigorous exclusion of oxygen is non-negotiable. Oxygen rapidly oxidizes

the active Pd(0) species to an inactive Pd(II) complex, terminating the catalytic cycle.

Solvent Addition: Syringe in degassed 1,4-dioxane, followed by degassed 2M aqueous

K₂CO₃.

Thermal Activation: Heat the reaction mixture to 80°C under vigorous stirring.

Expert Insight: 80°C provides the exact thermal energy required to overcome the

activation barrier for oxidative addition into the C-Br bond. Exceeding 100°C risks

activating the C-Cl bond, destroying the regioselectivity.
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Self-Validating In-Process Control (IPC): At t = 4 hours, withdraw a 10 µL aliquot, quench in 1

mL acetonitrile, and analyze via LC-MS.

Validation Metric: The starting material exhibits a distinct mass spectrometry isotopic

pattern (M, M+2, M+4 at approx. 3:4:1 ratio) due to the presence of both Bromine and

Chlorine. The protocol is validated when the LC-MS trace shows the complete

disappearance of this signature, replaced by the product mass exhibiting a single chlorine

isotopic signature (M, M+2 at a 3:1 ratio). This definitively proves that the bromine has

been selectively replaced.

Workup & Isolation: Cool the reaction to room temperature. Dilute with ethyl acetate and

wash with brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under

reduced pressure. Purify the crude residue via flash column chromatography

(Hexanes/EtOAc gradient).

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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